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Compound of Interest

Compound Name: NSC 228155

Cat. No.: B1680205

Essential Safety and Handling Guide for NSC
228155

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
NSC 228155. Given the absence of a comprehensive Safety Data Sheet (SDS), a conservative
approach to handling, based on its nature as a potent, biologically active powder, is strongly
recommended.

NSC 228155 is a nitro-benzoxadiazole compound that functions as an Epidermal Growth
Factor Receptor (EGFR) activator.[1][2] It is supplied as a burnt orange powder and is soluble
in DMSO.[3][4] While it may not be officially classified as a hazardous substance under all
regulations, its biological activity necessitates careful handling to minimize exposure.[5][6]

Personal Protective Equipment (PPE)

Standard laboratory best practices for handling chemical powders of unknown toxicity should
be strictly followed. The following table summarizes the recommended personal protective
equipment.
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PPE Category Item Specifications and Use

Double-gloving is

recommended. Check for
Hand Protection Nitrile Gloves perforations before use.

Change gloves immediately if

contaminated.

Should be worn at all times
Eye Protection Safety Goggles when handling the solid

compound or solutions.

Recommended when handling

the powder outside of a

Respiratory Protection N95 or higher Respirator - )
certified chemical fume hood to
prevent inhalation.

) Fully fastened to protect

Body Protection Laboratory Coat i ]
against skin contact.
Recommended when there is

N _ _ a risk of splashing, for
Additional Protection Face Shield

example, when preparing

stock solutions.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to ensure laboratory safety and
minimize environmental impact.

Handling Protocol:
e Preparation:

o Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid powder.

o Ensure all necessary PPE is worn correctly before handling the compound.
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o Have a spill kit readily available.

e Weighing and Reconstitution:
o Weigh the powdered compound carefully to avoid generating dust.

o When preparing solutions, add the solvent slowly to the powder. NSC 228155 is soluble in
DMSO.[2][3][4]

o Storage:
o Store the solid compound at 2-8°C, protected from light.[3][4]
o Stock solutions can be stored at -20°C for up to 3 months.[7]
Disposal Plan:

As no specific disposal instructions for NSC 228155 are readily available, general guidelines
for non-hazardous chemical waste should be followed. However, it is prudent to treat it with a
higher level of caution due to its biological activity.

e Solid Waste:

o Collect any solid waste, including empty vials and contaminated consumables (e.g.,
pipette tips, gloves), in a clearly labeled, sealed container.

e Liquid Waste:

o Collect waste solutions in a designated, sealed container. Do not dispose of down the
drain.

» Final Disposal:

o Dispose of all waste in accordance with local, state, and federal regulations. Consult your
institution's Environmental Health and Safety (EHS) office for specific guidance on the
disposal of non-hazardous, biologically active compounds.

Experimental Workflow and Safety
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The following diagram outlines the key steps and safety precautions for working with NSC
228155.

Workflow for Handling NSC 228155

Pre-Handling Handling Post-Handling

Risk Assessment Gather Materials Don PPE Enter Fume Hood Weighing Reconstitution Experimentation g g Decontamination Waste Segregation Proper Disposal

Click to download full resolution via product page

Procedural workflow for safe handling of NSC 228155.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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